Cas no 1803592-26-8 (N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride)

• Product Name: N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride
• CAS No: 1803592-26-8
• MF: C₆H₁₃ClN₂O₂
• MW: 180.632620573044
• CID: 4616882
• PubChem ID: 75481409
• Update Time: 2025-10-29

N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride

• Inchi： 1S/C6H12N2O2.ClH/c1-10-4-6(9)8-5-2-7-3-5;/h5,7H,2-4H2,1H3,(H,8,9);1H
• InChI Key： QZNBUZZSNKNMMP-UHFFFAOYSA-N
• SMILES： C(NC1CNC1)(=O)COC.[H]Cl

Computed Properties

• Exact Mass: 180.067
• Monoisotopic Mass: 180.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Additional information on N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride

N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride (CAS No. 1803592-26-8): A Comprehensive Overview

N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride (CAS No. 1803592-26-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound, featuring an azetidine ring and a methoxyacetamide moiety, is widely studied for its potential applications in drug development. Its unique structural characteristics make it a valuable intermediate in the synthesis of bioactive molecules.

The azetidine scaffold is increasingly recognized for its role in modern drug design, particularly in the development of kinase inhibitors and GPCR-targeted therapies. Researchers are particularly interested in N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride due to its balanced physicochemical properties, which include good solubility and moderate lipophilicity. These characteristics make it an attractive building block for medicinal chemists working on CNS-targeted compounds and other therapeutic agents.

Recent studies have highlighted the importance of azetidine-containing compounds in addressing current challenges in drug discovery, such as improving blood-brain barrier penetration and enhancing metabolic stability. The methoxyacetamide group in this particular derivative contributes to its potential as a hydrogen bond acceptor, which can be crucial for target binding affinity. Pharmaceutical companies are actively exploring derivatives of N-(azetidin-3-yl)-2-methoxyacetamide for various therapeutic areas, including neurological disorders and inflammatory conditions.

From a synthetic chemistry perspective, N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride (CAS 1803592-26-8) offers several advantages. The hydrochloride salt form improves the compound's stability and handling characteristics, making it more practical for laboratory use. The azetidin-3-yl amine functionality provides a versatile handle for further chemical modifications, allowing researchers to create diverse molecular architectures. This flexibility is particularly valuable in combinatorial chemistry and high-throughput screening approaches.

The growing interest in small ring heterocycles like azetidines reflects broader trends in medicinal chemistry. As researchers seek to overcome limitations associated with traditional piperidine and pyrrolidine scaffolds, compounds like N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride are becoming increasingly important. The slightly strained nature of the four-membered azetidine ring can impart unique conformational properties to drug molecules, potentially leading to improved selectivity and reduced off-target effects.

Quality control and characterization of N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride typically involve advanced analytical techniques. HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify the purity and identity of this compound. The hydrochloride salt form generally shows good stability under standard storage conditions, though proper handling procedures should always be followed to maintain compound integrity.

In the context of current pharmaceutical trends, the exploration of azetidine derivatives aligns with several important research directions. These include the development of targeted protein degraders (PROTACs), where the azetidine moiety can serve as part of the linker structure, and the creation of covalent inhibitors, where the ring strain can be strategically utilized. The methoxyacetamide group in this compound also presents opportunities for structure-activity relationship studies in various drug discovery programs.

As the pharmaceutical industry continues to focus on undrugged targets and challenging disease areas, building blocks like N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride (CAS 1803592-26-8) will likely see increased utilization. Their ability to modulate molecular properties in predictable ways makes them valuable tools for medicinal chemists. Future research may explore the application of this compound in emerging areas such as RNA-targeted therapeutics or next-generation antibiotic development.

The synthesis and application of N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride represent an active area of research in academic and industrial settings. Several recent publications have described novel synthetic routes to related azetidine-containing compounds, highlighting the continued innovation in this field. As analytical techniques improve and our understanding of molecular interactions deepens, the potential applications of this compound class are expected to expand further.

For researchers working with N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride, it's important to consider its physicochemical properties when designing experiments. The compound's solubility profile, stability under various conditions, and compatibility with common reaction conditions should all be taken into account. Proper characterization of any derivatives or reaction products is essential to ensure research reproducibility and data quality.

Looking ahead, the role of azetidine-based compounds in drug discovery appears promising. As computational methods for molecular design become more sophisticated, the strategic incorporation of strained rings like azetidines may become even more prevalent. N-(azetidin-3-yl)-2-methoxyacetamide hydrochloride serves as an excellent example of how carefully designed small molecules can contribute to advancing pharmaceutical science and addressing unmet medical needs.